![molecular formula C16H20N2O2S B7451025 N-methyl-4-(prop-2-enamido)-N-(thian-4-yl)benzamide](/img/structure/B7451025.png)
N-methyl-4-(prop-2-enamido)-N-(thian-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-4-(prop-2-enamido)-N-(thian-4-yl)benzamide, also known as MTB, is a small molecule inhibitor that has been extensively studied for its potential as a therapeutic agent in various diseases.
Mechanism of Action
N-methyl-4-(prop-2-enamido)-N-(thian-4-yl)benzamide exerts its effects by binding to the catalytic domain of Bub1, which is a key regulator of the mitotic checkpoint. By inhibiting Bub1, this compound disrupts the proper functioning of the mitotic checkpoint, leading to cell cycle arrest and ultimately, cell death. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and chromatin remodeling.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of immune response. In cancer cells, this compound has been shown to induce mitotic arrest and apoptosis. In immune cells, this compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
N-methyl-4-(prop-2-enamido)-N-(thian-4-yl)benzamide has several advantages for lab experiments, including its small size, high potency, and specificity for Bub1. However, this compound has some limitations, including its low solubility and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N-methyl-4-(prop-2-enamido)-N-(thian-4-yl)benzamide, including:
1. Further investigation of the potential therapeutic applications of this compound in cancer, inflammation, and neurological disorders.
2. Development of more efficient synthesis methods for this compound.
3. Investigation of the effects of this compound on other cellular processes, such as DNA repair and chromatin remodeling.
4. Development of more potent and selective inhibitors of Bub1.
5. Investigation of the potential synergy between this compound and other therapeutic agents, such as chemotherapy drugs.
In conclusion, this compound, or this compound, is a small molecule inhibitor that has been extensively studied for its potential as a therapeutic agent in various diseases. This compound exerts its effects by targeting Bub1, a key regulator of the mitotic checkpoint, and has a range of biochemical and physiological effects. While this compound has some limitations, it has several advantages for lab experiments and has numerous future directions for research.
Synthesis Methods
N-methyl-4-(prop-2-enamido)-N-(thian-4-yl)benzamide can be synthesized using a multi-step process that involves the reaction of 4-aminobenzamide with thionyl chloride, followed by the reaction of the resulting compound with N-methyl-N-(prop-2-en-1-yl)propan-2-amine and thioacetamide. The final product is obtained after purification using column chromatography.
Scientific Research Applications
N-methyl-4-(prop-2-enamido)-N-(thian-4-yl)benzamide has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting the mitotic checkpoint kinase Bub1. In inflammation research, this compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. In neurological disorder research, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Properties
IUPAC Name |
N-methyl-4-(prop-2-enoylamino)-N-(thian-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S/c1-3-15(19)17-13-6-4-12(5-7-13)16(20)18(2)14-8-10-21-11-9-14/h3-7,14H,1,8-11H2,2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNTQVFGSEAUZDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCSCC1)C(=O)C2=CC=C(C=C2)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.